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Compound of Interest

Compound Name: R-18893

Cat. No.: B1678701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical plans for the handling and

disposal of Metribolone, also known by its development code R-1881. The initial query for "R-
18893" is presumed to be a typographical error, as R-1881 is a well-documented, potent

synthetic anabolic-androgenic steroid used in research. Metribolone is classified as a

hazardous substance and a controlled substance in the United States, requiring stringent

handling and disposal procedures.[1][2]

Personal Protective Equipment (PPE) and
Engineering Controls
Due to its high potency and potential health risks, including hepatotoxicity and carcinogenic

effects, a multi-layered approach to personal protection and engineering controls is mandatory

when handling Metribolone.[3][4]

Engineering Controls
Engineering controls are the primary line of defense to minimize exposure.
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Control Type Specification Purpose

Ventilation

Chemical fume hood or a

powder containment hood. For

larger quantities or

manufacturing operations,

enclosed local exhaust

ventilation at points of dust or

vapor generation is required.

[3]

To prevent inhalation of

airborne particles.

Containment

Use of a glove box or isolator

is recommended for weighing

and aliquoting powder.[5]

To provide a physical barrier

between the operator and the

potent compound.

Safety Equipment

An eyewash station and an

emergency shower must be

readily accessible in the work

area.[3]

For immediate

decontamination in case of

accidental exposure.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required for all personnel handling Metribolone.
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PPE Category Item Specification

Hand Protection Gloves

Double gloving with nitrile

gloves is recommended.[3][6]

For prolonged or frequently

repeated contact, a glove with

a protection class of 5 or

higher (breakthrough time

>240 minutes) is advised. For

brief contact, a protection class

of 3 or higher (>60 minutes) is

recommended.[6]

Eye/Face Protection Safety Glasses/Goggles

Wear safety glasses with side

shields or chemical splash

goggles.[3]

Face Shield

A full face shield may be

required for supplementary

protection, especially when

handling larger quantities or

there is a splash hazard.[3]

Body Protection Lab Coat/Coveralls

For quantities up to 500

grams, a laboratory coat is

suitable. For up to 1 kilogram,

a disposable laboratory coat or

coverall of low permeability is

recommended. For larger

quantities and manufacturing,

air-supplied full-body suits are

necessary.[3][6]

Shoe Covers
Protective shoe covers should

be worn.[3][6]

Head Protection Head Covering

A head covering is

recommended to prevent

contamination of hair.[3][6]
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Respiratory Protection Respirator

A dust respirator should be

worn, especially when

handling the powder form.[3] A

NIOSH-approved respirator is

necessary if there is a risk of

inhalation.

Hazard and Exposure Data
Metribolone is a highly potent compound, and exposure should be minimized. The concept of

Occupational Exposure Banding (OEB) is used for such potent pharmaceuticals where a formal

Occupational Exposure Limit (OEL) may not be established.
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Parameter Value/Classification Notes

Signal Word Danger

Indicates a hazardous

substance with the potential for

significant harm.

Hazard Statements

May cause cancer. May

damage fertility or the unborn

child. Toxic to aquatic life with

long-lasting effects.[3]

Long-term exposure and

environmental release must be

strictly avoided.

Occupational Exposure Band

(OEB)
Likely OEB 4 or 5

Based on its high potency and

toxicological profile,

Metribolone would fall into a

high-potency category. OEB 5

compounds are typically

associated with an OEL of <1

µg/m³.[7] This necessitates the

highest level of containment.[7]

Acute Toxicity
Damaging to health upon

accidental ingestion.[3]

Immediate medical attention is

required.

Chronic Toxicity

IARC Group 2A: Probable

human carcinogen. Associated

with liver tumors.[3]

Long-term exposure poses a

significant cancer risk.

Experimental Protocols: Step-by-Step Guidance
Adherence to a strict, documented protocol is essential for safely handling Metribolone.

Receiving and Storage
Verification: Upon receipt, verify the container is intact and properly labeled.

Documentation: Log the receipt of the controlled substance in a dedicated record book as

required by the DEA.
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Storage: Store in a cool, dry, well-ventilated, and secure location. The storage container

must be tightly sealed.[8] Store in a locked cabinet or safe, with access limited to authorized

personnel.

Weighing and Solution Preparation (in a Containment
Hood/Glove Box)

Preparation: Don all required PPE before entering the designated handling area.

Decontamination: Decontaminate the exterior of the primary container before bringing it into

the containment area.

Weighing: Use a dedicated set of utensils (spatula, weigh paper). Tare the weigh boat.

Carefully transfer the required amount of Metribolone powder. Avoid generating dust.

Dissolving: Place the weigh boat with the powder into a suitable secondary container (e.g., a

beaker). Add the solvent slowly to dissolve the powder.

Cleaning: All utensils and surfaces that came into contact with the powder must be

decontaminated.

Handling of Solutions
Containment: Handle all solutions containing Metribolone within a chemical fume hood.

Labeling: Clearly label all containers with the contents and associated hazards.

Transport: When transporting solutions, use a secondary, shatter-proof container.

Operational and Disposal Plans
A comprehensive plan for the entire lifecycle of the compound, from receipt to disposal, is

mandatory.

Spill Management
Alerting: Immediately alert personnel in the vicinity.
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Evacuation: If the spill is large or generates significant dust, evacuate the area.

Containment: For minor spills, contain the spillage.[3]

Cleanup (Powder): Do not dry sweep. Dampen the powder with water to prevent it from

becoming airborne.[3] Use a vacuum cleaner equipped with a HEPA filter if available.[3]

Place all cleanup materials in a sealed, labeled hazardous waste container.

Decontamination: Decontaminate the spill area thoroughly.

Decontamination Procedure
Surface Decontamination: All surfaces and equipment that may have come into contact with

Metribolone must be decontaminated. A suitable solvent (e.g., ethanol) followed by a soap

and water wash is a common procedure.

PPE Removal: Remove PPE in a designated area, ensuring not to cross-contaminate.

Dispose of disposable PPE as hazardous waste.

Disposal Plan
Metribolone and any materials contaminated with it must be disposed of as hazardous and

controlled substance waste, in accordance with all federal, state, and local regulations.[3]

Waste Segregation: Segregate Metribolone waste from other laboratory waste streams. This

includes unused compounds, contaminated labware (pipette tips, tubes), and contaminated

PPE.

Waste Containers: Use dedicated, clearly labeled, and leak-proof containers for Metribolone

waste.

Controlled Substance Disposal: As a DEA-regulated substance, the disposal of unused

Metribolone must be handled by a licensed reverse distributor.[9][10] The transfer must be

documented using the appropriate DEA forms (e.g., Form 41 for on-site destruction or

records for transfer to a reverse distributor).[11]

Contaminated Waste: Materials that are not recoverable but contaminated with Metribolone

should be disposed of as hazardous chemical waste, typically through incineration by a
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licensed waste management company.[10]

Visual Workflow for Handling Metribolone
The following diagram outlines the key logical steps in the safe handling and disposal of

Metribolone.
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Metribolone (R-1881) Handling Workflow

Preparation & Receiving

Handling & Experimentation

Decontamination & Disposal

Receive Compound

Log in Controlled Substance Inventory

Secure Storage

Don Appropriate PPE

Retrieve from Storage

Weighing in Containment

Solution Preparation

Experimental Use

Decontaminate Work Area & Equipment

Post-Experiment

Segregate Waste Streams

Dispose of Unused Compound via Reverse Distributor Dispose of Contaminated Materials as Hazardous Waste

Click to download full resolution via product page

Caption: Workflow for the safe handling of Metribolone (R-1881).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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